Cas no 64527-04-4 (6-Formamidopenicillanic Acid)

• Product name: 6-Formamidopenicillanic Acid
• CAS No: 64527-04-4
• MF: C₉H₁₂N₂O₄S
• MW: 244.26758
• CID: 521177

6-Formamidopenicillanic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-(formylamino)-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
• (2S,5R,6R)-6-formamido-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 6-Formamidopenicillanic Acid
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-(formylamino)-3,3-dimethyl-7-oxo-, [2S-(2a,5a,6b)]-
• PAB 141

Computed Properties

• Exact Mass: 244.05186

Experimental Properties

• PSA: 86.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Penams

Additional information on 6-Formamidopenicillanic Acid

Introduction to 6-Formamidopenicillanic Acid (CAS No: 64527-04-4)

6-Formamidopenicillanic Acid, identified by the chemical identifier CAS No 64527-04-4, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound belongs to the penicillin class, which is renowned for its broad-spectrum antimicrobial properties. The unique structural feature of 6-Formamidopenicillanic Acid lies in its amide functionality at the 6-position of the penicillin backbone, which contributes to its distinct reactivity and potential applications in medicinal chemistry.

The synthesis and study of 6-Formamidopenicillanic Acid have garnered considerable attention due to its role as a key intermediate in the development of semi-synthetic penicillins. These derivatives often exhibit enhanced stability and efficacy against resistant bacterial strains, making them invaluable in modern antibiotic therapy. The amide group in 6-Formamidopenicillanic Acid serves as a versatile handle for further chemical modifications, enabling the creation of novel antibiotics with tailored pharmacological profiles.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-Formamidopenicillanic Acid and its biological targets. These studies have highlighted the compound's potential in inhibiting bacterial cell wall synthesis, a mechanism that is pivotal in combating infections. The insights gained from such research are being leveraged to design more effective and less toxic antibiotics, addressing the growing challenge of antimicrobial resistance.

The pharmacokinetic properties of 6-Formamidopenicillanic Acid have also been extensively investigated. Its solubility, metabolic pathways, and distribution within biological systems are critical factors that determine its therapeutic efficacy. Recent studies have demonstrated that modifications to the side chain of 6-Formamidopenicillanic Acid can significantly influence these pharmacokinetic parameters, leading to improved drug delivery and reduced side effects.

Moreover, the role of 6-Formamidopenicillanic Acid in antibiotic development extends beyond mere intermediation. It has been explored as a scaffold for designing inhibitors targeting bacterial enzymes such as beta-lactamases, which are responsible for degrading many penicillin-based antibiotics. By understanding the structural and functional aspects of 6-Formamidopenicillanic Acid, researchers can develop strategies to overcome these resistance mechanisms, thereby expanding the arsenal of effective antibiotics.

The environmental impact of antibiotics, including those derived from 6-Formamidopenicillanic Acid, is another area of growing concern. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental contamination. Biocatalytic methods, for instance, offer a promising alternative to traditional chemical synthesis by utilizing enzymes to catalyze reactions under mild conditions with high selectivity.

Future directions in the study of 6-Formamidopenicillanic Acid include exploring its potential in combination therapies with other antimicrobial agents. Such combinations can help mitigate the development of resistance by targeting multiple bacterial pathways simultaneously. Additionally, nanotechnology-based delivery systems are being investigated to enhance the bioavailability and targeted action of 6-Formamidopenicillanic Acid derivatives.

The interdisciplinary nature of research on 6-Formamidopenicillanic Acid underscores its importance in addressing global health challenges. By integrating insights from chemistry, biology, and medicine, scientists are paving the way for next-generation antibiotics that are more effective, safer, and environmentally sustainable. The continued study of this compound will undoubtedly contribute significantly to advancements in infectious disease treatment.